p-Hydroxyfentiazac

• CAS No.: 67724-24-7
• Molecular Formula: C17H12ClNO3S
• Molecular Weight: 345.8 g/mol
• IUPAC Name: 2-[4-(4-chlorophenyl)-2-(4-hydroxyphenyl)-1,3-thiazol-5-yl]acetic acid
• InChI: InChI=1S/C17H12ClNO3S/c18-12-5-1-10(2-6-12)16-14(9-15(21)22)23-17(19-16)11-3-7-13(20)8-4-11/h1-8,20H,9H2,(H,21,22)
• InChI Key: DJNVULSXUFPTJJ-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1C2=NC(=C(S2)CC(=O)O)C3=CC=C(C=C3)Cl)O
• Synonyms: 4-hydroxyfentiazac; p-hydroxyfentiazac

Description

P-Hydroxyfentiazac, also known as this compound, is a useful research compound. Its molecular formula is C17H12ClNO3S and its molecular weight is 345.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

2-(4-Acetoxyphenyl)-4-(4-chlorophenyl)-thiazole-5-acetic acid (prepared according to Example 3) is hydrolysed using 2 N sodium hydroxide to give the title compound.

Synthesis routes and methods II

Procedure details

3-Bromo-3-(4-chlorobenzoyl)propionic acid (27 g), and 4-hydroxy-thiobenzamide (14.6 g) were heated to 80° in dimethylformamide (50 ml). The reactants were kept at this temperature for 1 hour, cooled and poured onto ice. The resulting gum solidified, and was filtered, and washed with water, to give 31.6 g of powder, m.p. 184°-194° C. (decomp.). This was recrystallised from aqueous isopropanol affording 25.4 g of the title compound, hemihydrate, m.p. 192°-194° (d).